Cas no 1099929-70-0 (8-Cyclopropylamino-5-nitroquinoline)

• Product Name: 8-Cyclopropylamino-5-nitroquinoline
• CAS No: 1099929-70-0
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• MDL: MFCD11855891
• CID: 856795
• PubChem ID: 31538185
• Update Time: 2025-10-28

8-Cyclopropylamino-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-5-nitroquinolin-8-amine
• 8-CYCLOPROPYLAMINO-5-NITROQUINOLINE
• AKOS005831079
• MFCD11855891
• DTXSID20652747
• 1099929-70-0
• ZTB92970
• BS-23752
• DB-369693
• SB69523
• 8-Cyclopropylamino-5-nitroquinoline

• MDL： MFCD11855891
• Inchi： 1S/C12H11N3O2/c16-15(17)11-6-5-10(14-8-3-4-8)12-9(11)2-1-7-13-12/h1-2,5-8,14H,3-4H2
• InChI Key： YVTXHPCFLJEPBL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C2C1=CC=CN=2)NC1CC1)=O

Computed Properties

• Exact Mass: 229.08500
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.74000
• LogP: 3.31350

Additional information on 8-Cyclopropylamino-5-nitroquinoline

8-Cyclopropylamino-5-nitroquinoline (CAS No. 1099929-70-0): A Versatile Nitroquinoline Derivative in Pharmaceutical Research

8-Cyclopropylamino-5-nitroquinoline (CAS No. 1099929-70-0) is a specialized nitroquinoline derivative that has garnered significant attention in medicinal chemistry and drug discovery. This compound features a unique molecular structure combining a cyclopropylamino substitution at the 8-position and a nitro group at the 5-position of the quinoline scaffold. Its structural characteristics make it a valuable intermediate for developing novel therapeutic agents, particularly in the fields of antimicrobial research and cancer drug development.

The growing interest in 8-substituted quinoline compounds stems from their demonstrated biological activities and potential applications in treating various diseases. Researchers are particularly intrigued by how the cyclopropyl moiety influences the compound's pharmacokinetic properties, potentially enhancing membrane permeability and metabolic stability. Recent studies suggest that modifications to the nitroquinoline core structure can significantly impact biological activity, making 8-cyclopropylamino-5-nitroquinoline a promising candidate for further investigation.

From a synthetic chemistry perspective, 8-cyclopropylamino-5-nitroquinoline presents interesting challenges and opportunities. The presence of both electron-withdrawing (nitro group) and electron-donating (cyclopropylamino group) substituents creates unique electronic effects that influence the compound's reactivity. This property makes it particularly valuable for developing structure-activity relationship (SAR) studies in drug discovery programs. Pharmaceutical researchers frequently search for information about quinoline-based drug candidates and nitro-containing heterocycles, reflecting the compound's relevance in current medicinal chemistry trends.

The potential applications of 8-cyclopropylamino-5-nitroquinoline extend to several therapeutic areas that align with current healthcare priorities. In antimicrobial research, the compound's structural similarity to known quinoline antibiotics suggests possible activity against drug-resistant pathogens, a critical concern in modern medicine. Additionally, the nitro group may contribute to DNA interaction properties, making it interesting for oncology research. These characteristics position CAS 1099929-70-0 as a compound of significant interest for researchers investigating targeted cancer therapies and novel antimicrobial agents.

Market trends indicate increasing demand for specialized quinoline derivatives like 8-cyclopropylamino-5-nitroquinoline, particularly from pharmaceutical and biotechnology companies engaged in early-stage drug discovery. The compound's unique substitution pattern offers distinct advantages for medicinal chemistry optimization, addressing current challenges in drug development such as improving drug-like properties and target selectivity. Analytical data shows growing searches for modified quinoline compounds and nitrogen-containing heterocycles, reflecting the scientific community's interest in these molecular scaffolds.

Quality considerations for 8-cyclopropylamino-5-nitroquinoline are paramount, as researchers require high-purity materials for biological testing and structural characterization. Advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy are essential for verifying the compound's identity and assessing its suitability for pharmaceutical research. The availability of well-characterized CAS 1099929-70-0 reference materials supports the reproducibility of scientific studies, a critical factor in modern drug discovery efforts.

From a regulatory perspective, 8-cyclopropylamino-5-nitroquinoline falls into the category of research chemicals used exclusively for scientific investigation. Proper handling procedures should always be followed, although the compound doesn't belong to any restricted categories. Researchers frequently search for information about safe handling of laboratory chemicals and proper storage conditions, reflecting the importance of workplace safety in pharmaceutical research environments.

The future outlook for 8-cyclopropylamino-5-nitroquinoline appears promising, with potential applications emerging in multiple therapeutic areas. Its structural features make it particularly interesting for developing small molecule inhibitors and targeted therapies, addressing current unmet medical needs. As research into quinoline-based pharmaceuticals continues to expand, compounds like CAS 1099929-70-0 will likely play increasingly important roles in the discovery of next-generation therapeutic agents.

In conclusion, 8-cyclopropylamino-5-nitroquinoline represents a valuable addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its unique structural characteristics, combined with the growing body of knowledge about quinoline pharmacology, position this compound as a promising candidate for various therapeutic applications. As scientific understanding of nitroquinoline derivatives continues to evolve, CAS 1099929-70-0 will undoubtedly remain an important subject of research in the coming years.